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Compound of Interest

Compound Name: OfChi-h-IN-2

Cat. No.: B11416567

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of chitinase-h (Chi-h)
inhibitors, exemplified by potent compounds targeting Ostrinia furnacalis chitinase-h (OfChi-h),
in insecticide research. OfChi-h is a promising and specific target for the development of eco-
friendly pesticides, as it is exclusively found in lepidopteran insects and plays a crucial role in
their molting process.[1][2] The inhibition of this enzyme leads to severe defects in pupation
and is lethal to the insect at various developmental stages.[1][3]

Mechanism of Action

OfChi-h is a processive exo-chitinase that hydrolyzes (3-1,4-glycosidic bonds in chitin, a major
component of the insect cuticle.[1][4] The enzyme possesses a long, asymmetric substrate-
binding cleft with multiple subsites.[1][3] Inhibitors of OfChi-h typically bind to these subsites,
preventing the breakdown of chitin and disrupting the molting process.[1] This disruption of the
chitin catabolism pathway ultimately leads to insect mortality.

Signaling Pathway and Experimental Workflow

The development of OfChi-h inhibitors involves a multi-step process from initial screening to in-
vivo testing. The general workflow for evaluating a potential OfChi-h inhibitor is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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